Cas no 1206993-20-5 (N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide)

• Product Name: N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide
• CAS No: 1206993-20-5
• MF: C₁₆H₁₃ClF₂N₂O₃
• MW: 354.735830068588
• CID: 6251412
• PubChem ID: 45505125
• Update Time: 2025-06-23

N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide
• N'-(3-chloro-4-methoxyphenyl)-N-[(2,4-difluorophenyl)methyl]oxamide
• N'-(3-chloro-4-methoxyphenyl)-N-[(2,4-difluorophenyl)methyl]ethanediamide
• N1-(3-chloro-4-methoxyphenyl)-N2-(2,4-difluorobenzyl)oxalamide
• 1206993-20-5
• VU0523712-1
• AKOS024522223
• F5852-1905

• Inchi： 1S/C16H13ClF2N2O3/c1-24-14-5-4-11(7-12(14)17)21-16(23)15(22)20-8-9-2-3-10(18)6-13(9)19/h2-7H,8H2,1H3,(H,20,22)(H,21,23)
• InChI Key： HHQRFVMMWYNFME-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCC1C=CC(=CC=1F)F)=O)=O)OC

Computed Properties

• Exact Mass: 354.0582763g/mol
• Monoisotopic Mass: 354.0582763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide

N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide (CAS No. 1206993-20-5): An Overview of a Promising Compound in Medicinal Chemistry

N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide (CAS No. 1206993-20-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1206993-20-5, is characterized by its complex aromatic and heterocyclic moieties, which contribute to its biological activity and pharmacological properties.

The chemical structure of N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide consists of a central methylene bridge connecting two distinct aromatic rings: a 3-chloro-4-methoxyphenyl group and a 2,4-difluorophenyl group. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The chloro and methoxy substituents on the phenyl ring enhance the lipophilicity of the molecule, while the difluorophenyl group contributes to its stability and metabolic profile.

Recent studies have highlighted the potential of N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

Moreover, research has shown that N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide possesses significant antioxidant properties. It has been found to scavenge free radicals effectively, thereby protecting cells from oxidative damage. This property makes it a potential therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its anti-inflammatory and antioxidant activities, N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide have been extensively studied to optimize its therapeutic potential. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high safety margin in preclinical models suggest that it could be well-tolerated in humans.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N'-(3-chloro-4-methoxyphenyl)-N-(2,4-difluorophenyl)methylethanediamide (CAS No. 1206993-20-5) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to uncover new applications and mechanisms of action for this compound, paving the way for its potential use in treating a wide range of diseases.